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Compound of Interest

2-Aminopropanamide
Compound Name:

hydrochloride
CAS No.: 80222-96-4
Cat. No.: B3038205

Get Quote

Executive Summary & Chemical Profile[1]

2-Aminopropanamide hydrochloride (CAS: 33208-99-0), also known as L-Alaninamide
hydrochloride, is a common reagent in peptide synthesis and biochemical research. While
often perceived as a low-hazard amino acid derivative, its disposal requires specific attention to
its acidic nature and reactivity with bases.

Improper disposal—specifically mixing this amine salt with alkaline waste streams—can trigger
the exothermic release of ammonia gas, creating immediate respiratory hazards and
pressurizing waste containers. This guide provides a self-validating workflow to ensure
personnel safety and regulatory compliance.

Physicochemical & Hazard Profile[2][3]
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Parameter Data Operational Implication

Use for waste labeling and
CAS Number 33208-99-0 ) _
inventory tracking.

Nitrogen-rich; potential nutrient

source for microbes if released
Formula ) ) )

to environment (Avoid drain

disposal).

Hygroscopic. Keep tightly
Physical State White crystalline powder sealed to prevent clumping
and hydrolysis.

DO NOT MIX with bleach
Acidity Weakly Acidic (Amine salt) (forms chloramines) or strong

bases (releases ammonia).

o ) Requires standard PPE (Nitrile
o Skin Irrit. 2, Eye Irrit.[1] 2A,
GHS Classification gloves, safety glasses, lab
STOT SE 3
coat).

Manage as "Non-Regulated
RCRA Status (US) Non-Listed (Not P or U listed) Chemical Waste" unless mixed
with listed solvents.

Risk Characterization: The "Hidden" Hazards

While the GHS classification indicates moderate irritation, the operational risks arise during the
waste consolidation phase.

A. The Ammonia Release Vector

The hydrochloride salt stabilizes the amine group. If this compound is introduced into a
"General Basic Waste" container (commonly pH > 10), the following equilibrium shift occurs:

Result: Liberation of free ammonia (

) or volatile organic amines.
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e Risk: In a closed waste drum, this generates gas pressure (explosion risk) and toxic fumes
upon reopening.

B. Chloramine Formation
Never dispose of amine salts in containers containing hypochlorites (Bleach).
e Mechanism:

(Chloramines).

e Risk: Chloramines are potent respiratory irritants and toxic.

Operational Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)

Scope: Expired reagents, spill cleanup materials, and heavily contaminated weighing boats.

e Segregation: Ensure the solid waste is not mixed with oxidizers (e.g., permanganates,
nitrates).

» Containerization:
o Transfer material into a wide-mouth high-density polyethylene (HDPE) jar.

o Expert Tip: If the reagent has absorbed moisture and clumped, do not chip it out with
metal tools (spark risk). Dissolve in water and treat as Liquid Waste (Protocol B) if
necessary.

e Labeling:
o Primary Name: "2-Aminopropanamide Hydrochloride Solid Waste."
o Hazard Checkbox: [X] Irritant.

o Constituents: "100% L-Alaninamide HCI."[2]
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o Storage: Store in the "General Organic Solids" satellite accumulation area.

Protocol B: Aqueous/Liquid Waste

Scope: Reaction mixtures or dissolved stock solutions.
o Compatibility Check (Self-Validating Step):
o Test pH: Dip a pH strip into the waste solution.

o Requirement: If pH < 7, proceed. If pH > 9, verify no ammonia smell is present before
consolidating.

e Segregation:
o Designated Stream: Consolidate into "Aqueous Acidic/Neutral Waste" streams.
o Prohibited Stream: Do NOT pour into "Basic/Caustic Waste" carboys.

e Labeling:
o Label as "Aqueous Waste with Organic Amine Salts."

o List pH range (e.g., "pH 4-6").

Protocol C: Spill Cleanup (Bench Scale)

o PPE: Don nitrile gloves, lab coat, and safety goggles. Wear a dust mask (N95) if powder is
fine/dry.

¢ Containment:

o Dry Spill: Cover with a paper towel to prevent dust dispersion. Sweep gently into a
dustpan.

o Wet Spill: Absorb with vermiculite or standard lab absorbent pads.

o Decontamination:
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o Wipe the surface with water (compound is highly soluble).

o Follow with a standard ethanol wipe.

o Disposal: Place all absorbent materials into a clear plastic waste bag, seal, and tag as
"Contaminated Debris (L-Alaninamide HCI)."

Decision Logic & Workflow

The following diagram illustrates the critical decision points for disposing of 2-
Aminopropanamide Hydrochloride to prevent incompatibility incidents.

Waste: 2-Aminopropanamide HCI

Determine Physical State

Powder/Wipes

Solid / Debris Liquid / Solution

Trace/Empty Wrapper [Bulk Reagent

Bin: Non-Regulated Lab Trash
(If trace only)

Container: Solid Chemical Waste Contains Oxidizers or Bleach?

Segregate as Oxidizing Waste
(DO NOT MIX)

STOP: Do NOT add to Basic Waste
(Ammonia Risk)

Consolidate: Aqueous Acidic/Neutral
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Click to download full resolution via product page

Figure 1: Decision matrix for the segregation of L-Alaninamide HCI waste, highlighting critical
incompatibility checkpoints.

Regulatory Compliance (US Focus)

Although 2-Aminopropanamide Hydrochloride is not a federally listed hazardous waste
(RCRAP or U list), it must be managed under the "Cradle-to-Grave" principle.

o RCRA Classification: Generally classifies as non-hazardous unless it exhibits a characteristic
(Ignitability, Corrosivity, Reactivity, Toxicity).[3] However, due to the HCI component, agueous
solutions may be Corrosive (D002) if pH

2.

o Sewer Disposal:Prohibited. While soluble, the high nitrogen content contributes to
eutrophication, and local POTW (Publicly Owned Treatment Works) permits typically ban
bulk chemical disposal.

» Transport: Ensure waste manifests describe the material as "Non-Regulated Chemical
Waste" or "Waste Corrosive Liquid, Acidic, Organic, n.o.s." depending on the pH of the final
mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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